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Compound of Interest

Compound Name: Sancycline

Cat. No.: B15560047 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, and relevant experimental methodologies for Sancycline. The information is

curated for professionals in research and drug development, with a focus on delivering precise,

quantitative data and actionable experimental insights.

Molecular Identity and Structure
Sancycline, a semisynthetic tetracycline antibiotic, is scientifically known as

(4S,4aS,5aR,12aS)-4-(dimethylamino)-3,10,12,12a-tetrahydroxy-1,11-dioxo-

1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide.[1][2][3][4][5] It is also recognized by

several synonyms, including 6-Demethyl-6-deoxytetracycline, Bonomycin, and Norcycline.[1][4]

[6][7]

The foundational structure of Sancycline consists of a linearly fused four-ring system

characteristic of the tetracycline class of antibiotics.

Table 1: Molecular Identifiers of Sancycline
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Identifier Value

CAS Number 808-26-4[1][6][8][9]

Molecular Formula C₂₁H₂₂N₂O₇[1][3][4][8][9]

Molecular Weight 414.41 g/mol [1][4][9][10]

IUPAC Name

(4S,4aS,5aR,12aS)-4-

(dimethylamino)-3,10,12,12a-tetrahydroxy-1,11-

dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-

2-carboxamide[2][3][5]

SMILES String

CN(C)

[C@H]1[C@@H]2C[C@@H]3Cc4cccc(O)c4C(=

O)C3=C(O)[C@]2(O)C(=O)C(C(N)=O)=C1O[11]

Physicochemical Properties
The chemical properties of Sancycline are critical for its formulation, delivery, and biological

activity. A summary of these properties is presented below.

Table 2: Chemical Properties of Sancycline
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Property Value

Melting Point 224-228 °C (decomposes)[5][7][12]

pKa₁ 5.63 ± 0.14[8]

pKa₂ 8.39 ± 0.04[8]

Solubility

Soluble in ethanol, methanol, DMF, and DMSO.

[1][9] Specific solubilities include: DMSO: 8.33

mg/mL (20.10 mM),[3] DMF: 0.3 mg/mL, DMSO:

3 mg/mL, DMSO:PBS (pH 7.2) (1:1): 0.5

mg/mL.[6][8] Slightly soluble in aqueous acid

and chloroform.[7]

LogP -0.67[12]

Stability
Stable for at least 4 years when stored at -20°C.

[6] Hygroscopic.[7]

Mechanism of Action and Biological Activity
Sancycline exerts its antibacterial effect by inhibiting protein synthesis in bacteria.[1][7][9][10]

[12] This is achieved through its reversible binding to the 30S ribosomal subunit, which in turn

blocks the entry of aminoacyl-tRNA into the ribosomal A site, thereby preventing the elongation

of the polypeptide chain.[1][3][7][10][11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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